Cas no 1862566-95-7 (3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid)

• Product Name: 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid
• CAS No: 1862566-95-7
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5719611
• PubChem ID: 121204749
• Update Time: 2025-06-12

3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((6-chloro-2-methylpyrimidin-4-yl)amino)propanoic acid
• 3-[(6-chloro-2-methylpyrimidin-4-yl)amino]propanoic acid
• 1862566-95-7
• F1907-8795
• starbld0028050
• AKOS026713087
• β-Alanine, N-(6-chloro-2-methyl-4-pyrimidinyl)-
• 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid

• Inchi： 1S/C8H10ClN3O2/c1-5-11-6(9)4-7(12-5)10-3-2-8(13)14/h4H,2-3H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： MJPDSFAGDKMMFY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NCCC(=O)O

Computed Properties

• Exact Mass: 215.0461543g/mol
• Monoisotopic Mass: 215.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±35.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid

3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic Acid: An Emerging Compound in Medicinal Chemistry

3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid (CAS No. 1862566-95-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a pyrimidine ring and a chloro substituent. The combination of these functional groups endows the molecule with distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The pyrimidine ring is a fundamental component of many biologically active molecules, including nucleotides and nucleosides. In the case of 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid, the presence of the pyrimidine ring contributes to its ability to interact with specific biological targets, such as enzymes and receptors. The chloro substituent at the 6-position adds further complexity to the molecule, influencing its solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the management of conditions such as depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid exhibits potent activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters like serotonin and dopamine.

In addition to its potential in neurological disorders, 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. A recent paper in Cancer Research reported that 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid effectively suppresses the activity of kinases such as AKT and ERK, which are frequently dysregulated in various types of cancer.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the therapeutic potential of lead compounds. In this context, researchers have conducted detailed SAR analyses on 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid. These studies have revealed that subtle modifications to the molecular structure can significantly impact its biological activity. For example, replacing the chloro substituent with other halogens or functional groups can alter the compound's binding affinity to target proteins and its overall efficacy.

The synthesis of 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid has been optimized using modern synthetic chemistry techniques. One common approach involves coupling a 6-chloro-2-methylpyrimidine derivative with an amino acid moiety through an amide bond formation reaction. This method allows for high yields and purity, making it suitable for large-scale production. Additionally, efforts are underway to develop more efficient and environmentally friendly synthetic routes to further enhance the practicality of this compound's synthesis.

Clinical trials are a critical step in evaluating the safety and efficacy of new drug candidates. While 3-((6-Chloro-2-methylpyrimidin-4-yl)amino)propanoic acid is still in preclinical stages, preliminary data from animal models have shown promising results. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. Furthermore, ongoing research aims to address any potential side effects or limitations associated with its use.

In conclusion, 3-((6-Chloro-2-methylpyrimidin-4-y l)amino)propanoic acid (CAS No. 1862566-95-7) represents an exciting advancement in medicinal chemistry with potential applications in neurological disorders and cancer therapy. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments that improve patient outcomes.